N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C19H15F3N4O2S2
• Molecular Weight: 452.5 g/mol
• IUPAC Name: N-(3-cyano-4-ethyl-5-methylthiophen-2-yl)-2-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H15F3N4O2S2/c1-3-11-10(2)30-17(12(11)8-23)26-16(27)9-29-18-24-13(14-5-4-6-28-14)7-15(25-18)19(20,21)22/h4-7H,3,9H2,1-2H3,(H,26,27)
• InChI Key: KQDUYYYJVUVGKG-UHFFFAOYSA-N
• SMILES: CCC1=C(SC(=C1C#N)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CO3)C

Description

N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, also known as compound X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide X involves the inhibition of specific enzymes, such as tyrosine kinases, which play a crucial role in various cellular signaling pathways. By inhibiting these enzymes, N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide X can disrupt the signaling cascade, leading to a reduction in cell proliferation and inflammation. Additionally, it has been shown to induce apoptosis, or programmed cell death, in certain cancer cells, which further highlights its potential as a therapeutic agent.
Biochemical and Physiological Effects:
Compound X has been shown to exhibit various biochemical and physiological effects, including inhibition of cellular signaling pathways, reduction in cell proliferation, induction of apoptosis, and anti-inflammatory and anti-tumor properties. Additionally, it has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide X in lab experiments is its potency and selectivity towards specific enzymes, making it an ideal tool for studying various cellular signaling pathways. Additionally, its favorable pharmacokinetic profile and low toxicity make it a safe and effective N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide for in vitro and in vivo studies. However, one of the limitations of using N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide X is its relatively complex synthesis method, which may limit its availability and accessibility for certain research groups.

Future Directions

Despite the significant progress made in the study of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide X, there are still several future directions that could be explored. For instance, further studies could focus on the optimization of its pharmacokinetic properties, such as increasing its oral bioavailability and reducing its half-life. Additionally, studies could be conducted to investigate its potential applications in other fields, such as agriculture and environmental science. Finally, the development of more efficient and cost-effective synthesis methods could increase the availability and accessibility of this N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide for further research.

Synthesis Methods

The synthesis of N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide X involves a multi-step process that starts with the reaction of 3-cyano-4-ethyl-5-methyl-2-thiophenecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinethiol to form the thioester intermediate. The final step involves the reaction of the thioester intermediate with ethylamine to form the desired N-(3-cyano-4-ethyl-5-methyl-2-thienyl)-2-{[4-(2-furyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide X.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Several studies have demonstrated its efficacy as a potent inhibitor of certain enzymes, such as tyrosine kinases, which are involved in various cellular signaling pathways. Additionally, it has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new therapeutic agents.